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Compound of Interest

Compound Name: TES-d15

Cat. No.: B12297144 Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of TES-d15, a deuterated form of TES (2-[Tris(hydroxymethyl)methylamino]-1-

ethanesulfonic acid). Adherence to these procedures is vital for ensuring a safe laboratory

environment for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Under normal laboratory conditions, the following personal protective equipment is

recommended when handling TES-d15 to minimize exposure and ensure personal safety.[1]
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PPE Category Item Specification

Eye/Face Protection Safety Glasses or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin and Body Protection Gloves

Wear appropriate protective

gloves to prevent skin contact.

[1]

Lab Coat/Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection Not Required

Under normal use conditions,

respiratory protection is not

necessary.[1][2]

Health and Safety Information
Hazard Description

Acute Toxicity Not classified as hazardous.

Skin Corrosion/Irritation
May cause mild skin irritation upon prolonged

contact.

Serious Eye Damage/Irritation May cause eye irritation.

Inhalation Avoid inhalation of dust.[1]

Ingestion Avoid ingestion.[1]

Handling and Storage
Proper handling and storage of TES-d15 are essential to maintain its integrity and prevent

contamination or degradation.
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Procedure Guideline

Handling

- Avoid contact with skin, eyes, and clothing.[1]

[3] - Avoid dust formation.[1][2] - Handle in

accordance with good industrial hygiene and

safety practices.[1]

Storage

- Keep containers tightly closed in a dry, cool,

and well-ventilated place.[1][2][3] - Incompatible

with oxidizing agents.[1]

Accidental Release and Disposal Plan
In the event of a spill or the need for disposal, the following procedures should be followed.

Plan Action

Spill Response
Sweep up the material and shovel it into suitable

containers for disposal.[1][2]

Disposal

Dispose of in suitable, closed containers.[1]

Follow all local, state, and federal regulations for

chemical waste disposal.

Experimental Workflow for Handling TES-d15
The following diagram outlines the standard operational workflow for safely handling TES-d15
from receipt to disposal.

Preparation Handling Post-Handling

Review Safety Data Sheet Don Personal Protective Equipment (PPE) Weigh TES-d15 in a Ventilated Area Prepare Solution Decontaminate Work Area Dispose of Waste in Designated Containers Remove and Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page
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TES-d15 Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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